Cas no 1334170-82-9 ((4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine)

• Product Name: (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine
• CAS No: 1334170-82-9
• MF: C₁₅H₂₇N₃O₂
• MW: 281.393783807755
• CID: 3162173
• PubChem ID: 71607139
• Update Time: 2025-05-20

(4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine Chemical and Physical Properties

Names and Identifiers

• (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine
• (2R,4S)-4-Isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine
• 1334170-82-9
• (2R,4S)-3-[(R)-(i-propyl)(1-Methyl-1H-iMidazol-2-yl)Methyl]-4-(i-propyl)-2-Methoxyoxazolidine
• SCHEMBL21682444
• D75958
• CS-0098518
• (2R,4S)-3-[(R)-(iso-Propyl)(1-methyl-1H-imidazol-2-yl)methyl]-4-(iso-propyl)-2-methoxyoxazolidine
• (2R,4S)-2-methoxy-3-[(1R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl]-4-(propan-2-yl)-1,3-oxazolidine

• Inchi： 1S/C15H27N3O2/c1-10(2)12-9-20-15(19-6)18(12)13(11(3)4)14-16-7-8-17(14)5/h7-8,10-13,15H,9H2,1-6H3/t12-,13-,15-/m1/s1
• InChI Key： OXGOJMOGQXJKRM-UMVBOHGHSA-N
• SMILES： O1C[C@H](C(C)C)N([C@@H]1OC)[C@@H](C1=NC=CN1C)C(C)C

Computed Properties

• Exact Mass: 281.21032711Da
• Monoisotopic Mass: 281.21032711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine

Exploring the Unique Properties and Applications of (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine (CAS No. 1334170-82-9)

In the ever-evolving field of organic chemistry, (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine (CAS 1334170-82-9) has emerged as a compound of significant interest. This structurally complex molecule combines an oxazolidine core with an imidazole substituent, creating unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly focusing on this compound due to its potential in pharmaceutical development and specialty chemical synthesis.

The molecular structure of (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine features multiple chiral centers, which contribute to its stereochemical complexity. The presence of both oxazolidine and imidazole moieties in the same molecule creates interesting electronic and steric effects that influence its reactivity. These structural characteristics make CAS 1334170-82-9 particularly valuable for studying stereoselective reactions and developing chiral auxiliaries in asymmetric synthesis.

Recent studies have highlighted the potential of 1334170-82-9 in medicinal chemistry applications. The compound's unique combination of structural features suggests possible bioactivity profiles that are currently being explored in drug discovery programs. While not yet approved for therapeutic use, preliminary research indicates that derivatives of this oxazolidine-imidazole hybrid may have interesting pharmacological properties worth further investigation.

From a synthetic chemistry perspective, (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine serves as an important building block for more complex molecular architectures. The compound's stability under various reaction conditions makes it particularly useful for multi-step synthetic sequences. Researchers are exploring its use in creating novel heterocyclic compounds with potential applications in materials science and specialty chemicals.

The commercial availability of CAS 1334170-82-9 has increased in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers typically offer this compound in high purity grades suitable for research purposes, with quantities ranging from milligrams to kilograms. Current market trends suggest that interest in this and related oxazolidine derivatives will continue to grow as new applications are discovered.

Quality control and characterization of (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the identity and purity of this compound. These analytical methods are particularly important given the compound's structural complexity and the need to confirm its stereochemical configuration.

Storage and handling recommendations for CAS 1334170-82-9 generally follow standard protocols for organic compounds. The material is typically stable at room temperature when protected from moisture and light. Proper storage conditions help maintain the compound's integrity and ensure consistent performance in research applications. Users should consult the specific material safety data sheet for detailed handling instructions.

Looking to the future, research into oxazolidine-imidazole hybrids like 1334170-82-9 is expected to expand. The compound's unique structural features present opportunities for innovation in multiple chemistry-related fields. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this interesting molecule and its potential applications will undoubtedly grow.

For researchers considering working with (4S)-4-isopropyl-2-methoxy-3-((R)-2-methyl-1-(1-methyl-1H-imidazol-2-yl)propyl)oxazolidine, it's important to note that while the compound shows promise, thorough characterization and testing are essential for any specific application. The scientific community continues to explore the full potential of this and related structures, with new findings regularly appearing in the chemical literature.